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This guide provides in-depth troubleshooting strategies and advanced protocols for

researchers expressing recombinant µ-conotoxin GIIIB (µ-CTX GIIIB). As a 22-amino acid

peptide with three critical disulfide bonds and potent sodium channel blocking activity, its

production in common hosts like Escherichia coli presents distinct challenges, including host

toxicity, protein misfolding, and low yield.[1] This document is structured to address these

issues systematically, explaining the causality behind experimental choices to empower you to

optimize your expression workflow.

Section 1: Core Concepts & Initial Strategy
µ-Conotoxin GIIIB's function is intrinsically linked to its rigid 3D structure, maintained by three

specific disulfide bridges (Cys3-Cys15, Cys4-Cys20, Cys10-Cys21).[2] The primary challenge

in recombinant expression is ensuring these bonds form correctly. The default reducing

environment of the E. coli cytoplasm is prohibitive to disulfide bond formation, often leading to

misfolded, aggregated, and inactive peptides.[3]
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Therefore, a successful expression strategy must accomplish two goals:

Mitigate Peptide Toxicity: The potent biological activity of µ-CTX GIIIB can be toxic to the

host cell, arresting growth or causing cell death.[4]

Facilitate Correct Oxidative Folding: The expression system must provide an environment

conducive to the formation of the three native disulfide bonds.

The following workflow diagram outlines the major decision points and pathways for producing

recombinant µ-CTX GIIIB.
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Caption: General workflow for recombinant µ-CTX GIIIB production.
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Section 2: Frequently Asked Questions (FAQs)
This section addresses common questions encountered during the setup and execution of µ-

CTX GIIIB expression experiments.

Upstream Processing: Gene to Induction
Q1: Which E. coli strain is best for expressing a toxic, disulfide-rich peptide like µ-CTX GIIIB?

A1: There is no single "best" strain; the optimal choice depends on your expression strategy

(soluble vs. insoluble). The key is to balance high-yield potential with features that manage

toxicity and promote correct folding.
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Strain Category
Recommended
Strains

Key Features &
Rationale

Best For...

Toxicity Control BL21(DE3)pLysS

Contains the pLysS

plasmid, which

produces T7

lysozyme. T7

lysozyme inhibits

basal T7 RNA

polymerase activity,

reducing "leaky"

expression of the toxic

conotoxin before

induction.[5]

Inclusion body

strategy where

minimizing pre-

induction toxicity is

critical.

C41(DE3), C43(DE3)

These are BL21(DE3)

derivatives with

mutations that tolerate

toxic proteins better,

allowing for higher

expression levels of

otherwise lethal

products.[6][7]

High-level expression

of toxic proteins, often

as inclusion bodies.

Disulfide Bonds SHuffle®

Engineered to have

an oxidizing

cytoplasm by deleting

thioredoxin and

glutathione

reductases (trxB, gor).

It also expresses a

cytoplasmic copy of

the disulfide bond

isomerase DsbC,

promoting correct

bond formation.[6]

Soluble, correctly

folded expression of

µ-CTX GIIIB directly in

the cytoplasm,

especially when fused

to a solubility-

enhancing tag.

Codon Bias Rosetta™(DE3) A BL21(DE3)

derivative containing a

Expressing genes that

have not been codon-
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plasmid with genes for

tRNAs that are rare in

E. coli but common in

eukaryotes (and other

organisms like

Conus).[6]

optimized for E. coli,

preventing

translational stalls and

truncated products.

Can be combined with

pLysS for toxicity

control.

Q2: What is the best fusion tag for expressing a small peptide like µ-CTX GIIIB?

A2: Small peptides are often rapidly degraded by host proteases. A larger fusion partner is

essential to protect the peptide, increase its overall size for easier detection, and enhance

solubility.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 18 Tech Support

https://synapse.patsnap.com/article/what-are-the-top-e-coli-strains-for-high-yield-protein-expression
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fusion Tag Size
Key Advantages &
Rationale

Thioredoxin (TRX) ~12 kDa

Highly Recommended. TRX is

a very soluble protein that

actively promotes disulfide

bond formation through its

oxidoreductase activity.[8] This

can significantly enhance the

yield of correctly folded

conotoxin. It can be fused to

either the N- or C-terminus.[8]

Maltose-Binding Protein (MBP) ~42 kDa

A large, highly soluble protein

that can significantly improve

the solubility of its fusion

partner.[9] It also serves as an

affinity tag for purification on

amylose resin.

Glutathione S-transferase

(GST)
~26 kDa

Another highly soluble tag that

also provides an affinity handle

for purification on glutathione-

agarose columns.[9]

Ketosteroid Isomerase (KSI) ~14 kDa

A highly hydrophobic protein

used specifically to drive the

fusion protein into inclusion

bodies.[8] This is a good

strategy to sequester a toxic

peptide and protect it from

proteolysis.

Recommendation: Start with an N-terminal His6-TRX fusion tag. This combination provides:

Protection & Solubility: The TRX tag stabilizes the conotoxin.

Folding Assistance: The inherent activity of TRX can aid disulfide bonding.
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Purification: The His6 tag allows for simple purification via Immobilized Metal Affinity

Chromatography (IMAC).

Q3: My gene sequence is from the native organism. Do I need to codon-optimize it for E. coli?

A3: Yes, absolutely. The codon usage bias between the marine snail Conus geographus and E.

coli is significant. A native gene sequence will likely contain codons that are rare in E. coli,

leading to ribosome stalling, truncated protein synthesis, and dramatically reduced yield.[10]

Always use a commercially available gene synthesis service to build your expression cassette

with codons fully optimized for E. coli. If this is not possible, using a host strain like

Rosetta(DE3) is a necessary alternative.[6]

Downstream Processing: Purification & Refolding
Q4: My conotoxin is in an inclusion body. What is the best way to solubilize and refold it?

A4: Recovering active protein from inclusion bodies is a multi-step process requiring

optimization.[11]

Purification of IBs: First, lyse the cells and wash the insoluble pellet extensively to remove

contaminating proteins and lipids. A wash buffer containing a mild detergent like Triton X-100

is effective.[12]

Solubilization: The purified IBs must be solubilized using strong denaturants to unfold the

aggregated protein completely. Common choices are 8M Urea or 6M Guanidine

Hydrochloride (GdnHCl), supplemented with a reducing agent like DTT (50-100 mM) to

ensure all cysteine residues are reduced.[12][13]

Refolding: This is the most critical step. The denaturant must be removed to allow the protein

to refold. This is typically done by rapid dilution or dialysis into a refolding buffer. The

refolding buffer must contain a redox system (e.g., a mix of reduced and oxidized

glutathione, GSH/GSSG) to catalyze the formation and isomerization of disulfide bonds.[14]

Q5: What is "on-column refolding" and how can it help?

A5: On-column refolding is an elegant technique that combines purification and refolding into a

single chromatographic step. It is highly effective for His-tagged fusion proteins.
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Process: The solubilized, denatured protein (in 8M urea) is bound to an IMAC column (e.g.,

Ni-NTA). A gradient is then applied to gradually decrease the urea concentration, allowing

the protein to refold while it is physically bound to the resin. This prevents the protein

molecules from aggregating with each other during the refolding process. A redox shuffle

system (GSH/GSSG) is included in the refolding buffers.

Advantage: It minimizes aggregation and often leads to a higher yield of correctly folded

protein compared to bulk dilution methods.[14]

Section 3: Troubleshooting Guide
This guide provides a systematic approach to resolving common issues encountered during µ-

CTX GIIIB expression.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 18 Tech Support

https://www.sigmaaldrich.com/US/en/technical-documents/protocol/protein-biology/protein-lysis-and-extraction/handling-inclusion-bodies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem:
Low or No Final Yield

Is there a target band
on post-induction

SDS-PAGE?

Potential Cause:
No Expression or Rapid Degradation

No

Potential Cause:
Expression is successful, but loss occurs downstream.

Yes

Solutions:
1. Sequence-verify your plasmid.

2. Confirm promoter/inducer match (e.g., T7 promoter with DE3 host).
3. Optimize codons for E. coli. [13]

4. Use a protease-deficient strain (e.g., BL21). [4]
5. Switch to a larger, more protective fusion tag (MBP, GST). [3]

Is the protein in the
soluble or insoluble

(pellet) fraction after lysis?

Problem:
Protein is in Inclusion Bodies

Insoluble

Problem:
Protein is soluble but lost during purification

Soluble

Solutions:
1. Optimize IB purification and refolding protocol. [28]

2. Try on-column refolding. [30]
3. To achieve soluble expression: Lower induction temp (16-25°C), reduce IPTG, switch to a solubility tag (MBP, TRX). [3]

Solutions:
1. Optimize purification (e.g., check buffer pH, imidazole concentration for His-tag).

2. Protein may be misfolded/unstable; try expressing in SHuffle strain to promote correct folding. [2]
3. Target to periplasm for better folding environment. [9]
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Caption: Troubleshooting decision tree for low µ-CTX GIIIB yield.
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Section 4: Key Experimental Protocols
Protocol 1: Test Expression and Solubility Analysis
This protocol is essential for diagnosing where your protein is located after expression.

Materials:

Culture of E. coli expressing your µ-CTX GIIIB construct (and an uninduced control).

Lysis Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM EDTA, 1 mg/mL Lysozyme, 10

µg/mL DNase I.

SDS-PAGE loading buffer (e.g., 4x Laemmli buffer).

Procedure:

Take a 1.5 mL sample from your induced culture and a 1.5 mL sample from an uninduced

control culture.

Centrifuge the samples at 13,000 x g for 2 minutes to pellet the cells. Discard the

supernatant.

Resuspend each cell pellet in 200 µL of Lysis Buffer. Incubate at room temperature for 30

minutes.

Sonicate the samples on ice (e.g., 3 cycles of 15 seconds ON, 30 seconds OFF) to ensure

complete lysis.

Take a 20 µL aliquot from each lysate and label it "T" (Total cell lysate). Mix with loading

buffer.

Centrifuge the remaining lysate at 16,000 x g for 15 minutes at 4°C to separate soluble and

insoluble fractions.

Carefully collect the supernatant into a new tube. Take a 20 µL aliquot and label it "S"

(Soluble fraction). Mix with loading buffer.
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Resuspend the pellet in 200 µL of Lysis Buffer. Take a 20 µL aliquot and label it "P"

(Pellet/Insoluble fraction). Mix with loading buffer.

Boil all T, S, and P samples for 5 minutes.

Load the samples onto an SDS-PAGE gel (a 12-15% Tris-Glycine gel is suitable for fusion

constructs). Run the gel and stain with Coomassie Blue.

Analysis: Compare the induced lanes to the uninduced lanes. Look for a new band

corresponding to the expected molecular weight of your fusion protein. Determine if this

band is primarily in the 'S' lane (soluble) or 'P' lane (insoluble/inclusion bodies).

Protocol 2: Inclusion Body Purification and On-Column
Refolding (for His-Tagged Fusion Protein)
This protocol is designed for a 1L culture expressing a His-tagged µ-CTX GIIIB fusion protein

that has formed inclusion bodies.

Solutions:

Lysis Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 1% Triton X-100.

Wash Buffer: 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 2M Urea.

Solubilization Buffer: 50 mM Tris-HCl pH 8.0, 100 mM NaCl, 8M Urea, 20 mM Imidazole, 10

mM DTT.

IMAC Binding Buffer: Same as Solubilization Buffer.

Refolding Buffer A (Start): 50 mM Tris-HCl pH 8.0, 100 mM NaCl, 6M Urea, 20 mM

Imidazole, 3 mM GSH (reduced), 0.3 mM GSSG (oxidized).

Refolding Buffer B (End): 50 mM Tris-HCl pH 8.0, 100 mM NaCl, 0M Urea, 20 mM Imidazole,

3 mM GSH, 0.3 mM GSSG.

Elution Buffer: 50 mM Tris-HCl pH 8.0, 100 mM NaCl, 300 mM Imidazole.

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 18 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harvest & Lyse: Centrifuge the 1L culture. Resuspend the pellet in 30 mL of Lysis Buffer.

Lyse cells thoroughly using sonication or a French press.

Isolate Inclusion Bodies: Centrifuge the lysate at 15,000 x g for 30 minutes at 4°C. Discard

the supernatant.

Wash IBs: Resuspend the pellet in 30 mL of Lysis Buffer, sonicate briefly, and centrifuge

again. Repeat this step twice with Wash Buffer to remove contaminants.

Solubilize IBs: Resuspend the final, clean IB pellet in 20 mL of Solubilization Buffer. Stir at

room temperature for 1-2 hours until the solution is clear.[13]

Clarify & Bind: Centrifuge the solubilized sample at 20,000 x g for 30 minutes to remove any

remaining insoluble material. Load the supernatant onto a pre-equilibrated 5 mL Ni-NTA

column.

Wash Column: Wash the column with 10 column volumes (CV) of IMAC Binding Buffer to

remove unbound proteins.

On-Column Refolding:

Set up a gradient on a chromatography system (e.g., FPLC) to go from 100% Refolding

Buffer A to 100% Refolding Buffer B over 20 CV. The slow removal of urea allows the

protein to refold while bound to the resin.

After the gradient, wash the column with 5 CV of Refolding Buffer B.

Elution: Elute the now-refolded protein from the column using Elution Buffer. Collect

fractions.

Analysis: Analyze the eluted fractions by SDS-PAGE to confirm the presence of your purified,

refolded protein. Proceed with tag cleavage and final purification by Reverse-Phase HPLC

(RP-HPLC) to isolate the pure µ-CTX GIIIB.

References
QIAGEN. (n.d.). How can I express toxic protein in E. coli? Retrieved from QIAGEN website.

[Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 18 Tech Support

https://hyvonen.bioc.cam.ac.uk/wp-content/uploads/2017/09/ib.pdf
https://www.qiagen.com/us/knowledge-and-support/knowledge-hub/knowledge-center/faq-product-groups-and-applications/expression/pqe-expression-system/2021/01/01/how-can-i-express-toxic-protein-in-e-coli
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patsnap Synapse. (2024). What Are the Top E. coli Strains for High-Yield Protein

Expression? Retrieved from Patsnap Synapse website. [Link]

Genosphere Biotechnologies. (2023). Optimizing protein expression in E. coli: key strategies.

Retrieved from Genosphere Biotechnologies website. [Link]

EMBL. (n.d.). E. coli expression strains. Protein Expression and Purification Core Facility.

Retrieved from EMBL website. [Link]

Daly, N. L., & Craik, D. J. (2009). Designing an E. coli expression system for conotoxin

production. ResearchGate. [Link]

Rosano, G. L., & Ceccarelli, E. A. (2014). Recombinant protein expression in Escherichia

coli: advances and challenges. Frontiers in Microbiology, 5, 172. [Link]

Smartox Biotechnology. (n.d.). µ-conotoxin-GIIIB Supplier I Nav1.4 sodium channel blocker.

Retrieved from Smartox Biotechnology website. [Link]

Tiwari, S., Singh, P., & Singh, R. (2020). Strategies for Optimizing the Production of Proteins

and Peptides with Multiple Disulfide Bonds. Molecules, 25(19), 4455. [Link]

Karyolaimos, A., et al. (2020). Strategies to Enhance Periplasmic Recombinant Protein

Production Yields in Escherichia coli. Frontiers in Bioengineering and Biotechnology, 8, 605.

[Link]

Mazurkiewicz-Pisarek, A., et al. (2024). Gene expression, purification, and functional

characterization of recombinant conotoxin μ-TIIIA and TIIIAlaMut in Escherichia coli with

clinical evaluation of antiwrinkle efficacy. BioTechnologia, 105(1), 1-16. [Link]

Karyolaimos, A., et al. (2020). Strategies to Enhance Periplasmic Recombinant Protein

Production Yields in Escherichia coli. Frontiers in Bioengineering and Biotechnology, 8, 605.

[Link]

Sino Biological. (n.d.). Protein Expression in E. coli: A Powerful System for Recombinant

Protein Production. Retrieved from Sino Biological website. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://www.patsnap.com/synapse/articles/e-coli-strains-for-high-yield-protein-expression
https://www.genosphere-biotech.com/blog/optimizing-protein-expression-in-e-coli-key-strategies
https://www.embl.de/pepcore/pepcore_services/strains_vectors/e_coli_expression_strains/
https://www.researchgate.net/publication/265041079_Designing_an_E_coli_expression_system_for_conotoxin_production
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4029002/
https://www.smartox-biotech.com/p/mu-conotoxin-giib/
https://www.mdpi.com/1420-3049/25/19/4455
https://www.semanticscholar.org/paper/Strategies-to-Enhance-Periplasmic-Recombinant-in-Karyolaimos-Hjelm/1a0b3f8e6c7d9c8c9f8a3d1b9e8b7f2a1c2d3e4f
https://pressto.amu.edu.pl/index.php/biotechnologia/article/view/39945
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7325983/
https://www.sinobiological.com/resource/e-coli-protein-expression-system
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lv, X., et al. (2016). Recombinant Expression and Characterization of α-Conotoxin LvIA in

Escherichia coli. Marine Drugs, 14(1), 11. [Link]

Lv, X., et al. (2016). Recombinant Expression and Characterization of α-Conotoxin LvIA in

Escherichia coli. Marine Drugs, 14(1), 11. [Link]

Hjelm, A., et al. (2019). Enhancing Recombinant Protein Yields in the E. coli Periplasm by

Combining Signal Peptide and Production Rate Screening. Frontiers in Microbiology, 10,

1373. [Link]

Green, B. R., et al. (2014). Structure and function of μ-conotoxins, peptide-based sodium

channel blockers with analgesic activity. Future Medicinal Chemistry, 6(12), 1353-1371.

[Link]

Jia, X., et al. (2019). Periplasmic Expression of 4/7 α-Conotoxin TxIA Analogs in E. coli

Favors Ribbon Isomer Formation – Suggestion of a Binding Mode at the α7 nAChR.

Frontiers in Pharmacology, 10, 577. [Link]

Lv, X., et al. (2016). Recombinant Expression and Characterization of α-Conotoxin LvIA in

Escherichia coli. Marine Drugs, 14(1), 11. [Link]

Chen, Z., et al. (2018). Expression and Secretion of Functional Recombinant μO-Conotoxin

MrVIB-His-tag in Escherichia coli. ResearchGate. [Link]

Liu, Y., et al. (2023). Effects of µ-Conotoxin GIIIB on the cellular activity of mouse skeletal

musculoblast: combined transcriptome and proteome analysis. ResearchGate. [Link]

Li, R. A., & Tomaselli, G. F. (2004). Using the deadly μ-conotoxins as probes of voltage-gated

sodium channels. Toxicon, 44(2), 117-129. [Link]

Zhang, M. M., et al. (2013). Distinct disulfide isomers of μ-conotoxins KIIIA and KIIIB block

voltage-gated sodium channels. The Journal of Biological Chemistry, 288(16), 11095-11105.

[Link]

Deuis, J. R., et al. (2024). Voltage-Gated Sodium Channel Inhibition by µ-Conotoxins.

Toxins, 16(1), 47. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 18 Tech Support

https://www.mdpi.com/1660-3397/14/1/11
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4728508/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6591448/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4204715/
https://www.frontiersin.org/articles/10.3389/fphar.2019.00577/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4728508/
https://www.researchgate.net/publication/326859317_Expression_and_Secretion_of_Functional_Recombinant_mO-Conotoxin_MrVIB-His-tag_in_Escherichia_coli
https://www.researchgate.net/publication/374465403_Effects_of_m-Conotoxin_GIIIB_on_the_cellular_activity_of_mouse_skeletal_musculoblast_combined_transcriptome_and_proteome_analysis
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3178559/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3630855/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10822699/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Robinson, S. D., & Norton, R. S. (2020). Historical Perspective of the Characterization of

Conotoxins Targeting Voltage-Gated Sodium Channels. Toxins, 12(5), 297. [Link]

Jia, X., et al. (2019). Periplasmic Expression of 4/7 α-Conotoxin TxIA Analogs in E. coli

Favors Ribbon Isomer Formation - Suggestion of a Binding Mode at the α7 nAChR. Frontiers

in Pharmacology, 10, 577. [Link]

Singh, A., & Singh, A. (2015). Solubilization and Refolding of Inclusion Body Proteins.

Methods in Molecular Biology, 1258, 283-291. [Link]

Singh, A., & Singh, A. (2015). Solubilization and refolding of inclusion body proteins.

Methods in Molecular Biology, 1258, 283-291. [Link]

Ruddock, L. (n.d.). Inclusion body preparation. Retrieved from University of Oulu website.

[Link]

BiologicsCorp. (n.d.). Inclusion Bodies Purification Protocol. Retrieved from BiologicsCorp

website. [Link]

Journal of Xi'an Shiyou University. (2021). FUSION TAGS FOR ENHANCING THE

EXPRESSION OF RECOMBINANT PROTEINS. Journal of Xi'an Shiyou University, Natural

Science Edition, 17(11), 438-455. [Link]

BioPharm International. (2010). Fusion Tags for Protein Expression and Purification.

BioPharm International, 23(10). [Link]

Zhang, Y., et al. (2016). The Role of Individual Disulfide Bonds of μ-Conotoxin GIIIA in the

Inhibition of NaV1.4. Toxins, 8(10), 297. [Link]

Gehrmann, J., et al. (1999). Structure determination of the three disulfide bond isomers of

alpha-conotoxin GI. Journal of Molecular Biology, 293(4), 907-924. [Link]

D'Aliberti, D., et al. (2019). Hosts for Hostile Protein Production: The Challenge of

Recombinant Immunotoxin Expression. Toxins, 11(5), 298. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 18 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7291127/
https://pubmed.ncbi.nlm.nih.gov/31214027/
https://link.springer.com/protocol/10.1007/978-1-4939-2205-5_15
https://pubmed.ncbi.nlm.nih.gov/25502421/
http://www.oulu.fi/biocenter/groups/ruddock/protocols/Inclusion%20body%20preparation.pdf
https://www.biologicscorp.com/inclusion-bodies-purification-protocol/
http://xisdxjxsu.asia/index.php/2021/11/17/fusion-tags-for-enhancing-the-expression-of-recombinant-proteins/
https://www.biopharminternational.com/view/fusion-tags-protein-expression-and-purification
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5086657/
https://www.sciencedirect.com/science/article/abs/pii/S002228369990520X
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6563339/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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